2-(ethylthio)-N-(2-methoxyquinolin-8-yl)benzamide
Description
2-(ethylthio)-N-(2-methoxyquinolin-8-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMAQ, and it has been synthesized using different methods.
Scientific Research Applications
Synthesis and Characterization
Synthetic Pathways and Chemical Reactions : The synthesis of related quinolinyl and benzamide derivatives reveals a broad range of chemical reactions and pathways. For instance, the Bischler–Napieralski isoquinoline synthesis explores reactions of benzamides, leading to various products and discussing reaction mechanisms (Doi et al., 1997). Similarly, novel pathways to synthesize polycyclic amides via oxidative coupling between primary and secondary benzamides and alkynes demonstrate the versatility of benzamide derivatives in forming complex structures (Song et al., 2010).
Potential Pharmacological Applications
Antimicrobial and Antifungal Activities : Research into novel quinazolines and benzamides showcases the antimicrobial and antifungal properties of these compounds. For example, new quinazolines exhibited potential as antimicrobial agents against a variety of pathogens (Desai et al., 2007). Salicylic acid derivatives, including benzamides, have also been evaluated for their antifungal activities, highlighting the potential of these compounds in treating fungal infections (Coates et al., 1957).
Chemical Binding and Receptor Studies
Sigma-2 Receptor Probing : The development of sigma-2 receptor probes using benzamide analogues like [3H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide has opened avenues for understanding the role of sigma-2 receptors in vitro. Such studies are crucial for developing diagnostic tools and understanding receptor dynamics (Xu et al., 2005).
Anticancer Research
Topoisomerase Inhibition : The synthesis of benzoquinoline derivatives and their evaluation as topoisomerase inhibitors highlight the potential of such compounds in anticancer research. Compounds demonstrating the ability to intercalate into DNA and inhibit topoisomerase II activity suggest a pathway for developing new anticancer agents (Marzaro et al., 2016).
properties
IUPAC Name |
2-ethylsulfanyl-N-(2-methoxyquinolin-8-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-3-24-16-10-5-4-8-14(16)19(22)20-15-9-6-7-13-11-12-17(23-2)21-18(13)15/h4-12H,3H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTZSUQWXMOZBCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=CC=CC3=C2N=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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